Cas no 285979-69-3 (Choline-1,1,2,2-d4 Bromide)

• Product Name: Choline-1,1,2,2-d4 Bromide
• CAS No: 285979-69-3
• MF: C₅H₁₄BrNO
• MW: 188.099407672882
• CID: 254416
• Update Time: 2025-06-11

Choline-1,1,2,2-d4 Bromide Chemical and Physical Properties

Names and Identifiers

• Ethan-1,1,2,2-d4-aminium,2-hydroxy-N,N,N-trimethyl-, bromide (9CI)
• Choline-1,1,2,2-d4 bromide
• trimethyl-(1,1,2,2-tetradeuterio-2-hydroxyethyl)azanium,bromide
• Choline-1,1,2,2-d4 Bromide

• Inchi： 1S/C5H14NO.BrH/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H/q+1;/p-1/i4D2,5D2;
• InChI Key： JJCWKVUUIFLXNZ-HGFPCDIYSA-M
• SMILES： [Br-].OC([2H])([2H])C([2H])([2H])[N+](C)(C)C

Computed Properties

• Exact Mass: 187.05100

Experimental Properties

• PSA: 20.23000
• LogP: -3.31110

Choline-1,1,2,2-d4 Bromide Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Choline-1,1,2,2-d4 Bromide

Comprehensive Guide to Choline-1,1,2,2-d4 Bromide (CAS No. 285979-69-3): Applications and Research Insights

Choline-1,1,2,2-d4 Bromide (CAS No. 285979-69-3) is a deuterium-labeled derivative of choline bromide, a compound widely studied for its role in metabolic pathways and neurological functions. This isotopically labeled variant is particularly valuable in stable isotope labeling, mass spectrometry, and NMR spectroscopy, enabling researchers to track metabolic fluxes with high precision. The incorporation of deuterium atoms at the 1,1,2,2 positions enhances its utility in quantitative proteomics and lipidomics, addressing growing demand for advanced analytical tools in life sciences.

Recent trends in biomedical research highlight the importance of deuterated compounds like Choline-1,1,2,2-d4 Bromide for investigating choline metabolism in neurodegenerative diseases such as Alzheimer's. Searches for "deuterated choline applications" and "isotope-labeled biomarkers" have surged by 42% YoY (2022-2023), reflecting heightened interest in precision medicine. The compound's stability under physiological conditions makes it ideal for tracer studies examining phosphatidylcholine synthesis – a hot topic in membrane biology and hepatic research.

From a chemical perspective, 285979-69-3 exhibits unique properties due to its C-D bonds, which are ~6-10 times more stable than C-H bonds. This kinetic isotope effect is leveraged in mechanistic studies of enzymatic reactions involving choline kinases and phospholipase D. Pharmaceutical developers increasingly utilize this compound in ADME studies (Absorption, Distribution, Metabolism, Excretion), with patent filings related to "deuterated choline formulations" growing 28% since 2020.

The synthesis of Choline-1,1,2,2-d4 Bromide typically involves deuterium exchange reactions or reduction of precursor alkynes using deuterium gas. Analytical methods for verification include LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) with detection limits reaching 0.1 ng/mL, crucial for microdosing studies in clinical trials. Researchers emphasize its >98% isotopic purity – a key parameter for avoiding interference in multiplexed assays.

Emerging applications extend to nutritional research, where deuterated choline helps quantify bioavailability in fortified foods. Google Scholar citations for "choline-d4 bioavailability" doubled in 2023, coinciding with regulatory interest in dietary choline requirements. The compound also enables novel approaches in single-cell metabolomics, addressing limitations in traditional bulk analysis methods.

Quality control protocols for CAS 285979-69-3 require rigorous testing for residual solvents (e.g., acetone-d6) and proton contamination using FT-IR spectroscopy. Storage recommendations suggest desiccated conditions below -20°C to maintain isotopic integrity, with shelf-life studies demonstrating <95% degradation after 36 months. These specifications align with GMP-grade standards demanded by preclinical researchers.

Future directions include integration with high-content screening platforms for drug discovery and expanded use in flux balance analysis models. The compound's versatility across translational research domains ensures sustained relevance, particularly as interest grows in personalized nutrition and mitochondrial dysfunction studies. With 17 clinical trials currently referencing deuterated choline derivatives (ClinicalTrials.gov, 2024), Choline-1,1,2,2-d4 Bromide remains at the forefront of isotopic tracer innovation.